Cas no 193340-04-4 (2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid)

• Product Name: 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid
• CAS No: 193340-04-4
• MF: C₅H₈O₆S
• MW: 196.178421020508
• CID: 3342033
• PubChem ID: 43617867
• Update Time: 2025-06-13

2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, [(CARBOXYMETHYL)SULFONYL]-, 1-METHYL ESTER
• 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid
• Acetic acid, 2-[(carboxymethyl)sulfonyl]-, 1-methyl ester
• THA34004
• DTXSID601260766
• 193340-04-4
• SCHEMBL829575
• (2-methoxy-2-oxoethanesulfonyl)acetic acid
• 2-(2-methoxy-2-oxoethyl)sulfonylacetic acid
• 839-562-4
• 1-Methyl 2-((carboxymethyl)sulfonyl)acetate
• EN300-141353
• 1-Methyl 2-[(carboxymethyl)sulfonyl]acetate
• 2-(2-methoxy-2-oxoethanesulfonyl)aceticacid
• AKOS009812664

• Inchi： 1S/C5H8O6S/c1-11-5(8)3-12(9,10)2-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： KHGVWLXLOVXUQP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(CC(O)=O)(=O)=O

Computed Properties

• Exact Mass: 196.00415914Da
• Monoisotopic Mass: 196.00415914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 106Ų

Additional information on 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid

Recent Advances in the Study of 193340-04-4 and 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 193340-04-4 and the specific product name 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique chemical properties and potential applications in drug development, enzyme inhibition, and biochemical pathways modulation. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their mechanisms of action, synthesis methods, and therapeutic potentials.

Recent studies have focused on the synthesis and characterization of 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid, a sulfonyl-containing compound that exhibits promising reactivity in organic synthesis and medicinal chemistry. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and stability under various conditions. The compound's ability to act as a sulfonylating agent has been explored in the context of modifying biomolecules, such as proteins and nucleic acids, to enhance their therapeutic efficacy or study their interactions.

In the context of drug discovery, 193340-04-4 has been investigated for its potential role as a scaffold for designing novel inhibitors targeting key enzymes involved in disease pathways. For instance, recent publications have demonstrated its utility in the development of inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases. The compound's structural flexibility allows for the introduction of various functional groups, enabling the optimization of binding affinity and selectivity.

Furthermore, the biochemical effects of 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid have been studied in cellular models. Preliminary data suggest that this compound can modulate cellular redox states, potentially offering protective effects against oxidative stress-related pathologies. These findings open new avenues for its application in neurodegenerative diseases and aging-related conditions, where oxidative damage plays a central role.

In conclusion, the ongoing research on 193340-04-4 and 2-(2-methoxy-2-oxoethanesulfonyl)acetic Acid underscores their versatility and potential in chemical biology and pharmaceutical applications. Future studies are expected to delve deeper into their mechanistic insights, optimize their synthetic routes, and explore their therapeutic potentials in preclinical models. The integration of these compounds into drug development pipelines could pave the way for innovative treatments targeting a wide range of diseases.